![molecular formula C17H12N4O2 B2643902 N-(1H-benzo[d]imidazol-2-yl)-5-phenyloxazole-2-carboxamide CAS No. 1795297-83-4](/img/structure/B2643902.png)
N-(1H-benzo[d]imidazol-2-yl)-5-phenyloxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1H-benzo[d]imidazol-2-yl)-5-phenyloxazole-2-carboxamide, also known as PHOXA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PHOXA is a heterocyclic compound that contains a benzimidazole ring and an oxazole ring, and it has been synthesized through various methods.
Scientific Research Applications
Synthesis and Chemical Properties
- Convenient Synthesis of Fused Heterocyclic Compounds: Research demonstrates the synthesis of various heterocyclic compounds, including those related to N-(1H-benzo[d]imidazol-2-yl)-5-phenyloxazole-2-carboxamide, which are evaluated for their anticancer and antioxidant activities. These compounds exhibit significant antioxidant capacity, outperforming widely used reference antioxidants (Bekircan et al., 2005).
- Synthesis, Anti-inflammatory, and Kinase Inhibition Activity: Another study focuses on the synthesis of benzimidazole/benzoxazole derivatives, including Schiff's bases, demonstrating their potential in anti-inflammatory and analgesic activities, as well as kinase inhibition (Sondhi et al., 2006).
Biological Activity and Therapeutic Potential
- Antiproliferative and Antioxidant Capacities: A range of benzimidazole/benzothiazole-2-carboxamides was synthesized and evaluated for their antiproliferative activity against human cancer cells and antioxidant capacity. Certain derivatives showed promising antiproliferative activity and remarkable antioxidant potency, highlighting their potential as lead compounds for further optimization (Cindrić et al., 2019).
- Angiotensin II Receptor Antagonists: Research into nonpeptide angiotensin II receptor antagonists has led to the discovery of compounds with potent antihypertensive effects upon oral administration. These findings underline the therapeutic potential of benzimidazole derivatives in treating hypertension (Carini et al., 1991).
Antiviral and Antipsychotic Potential
- Inhibitors of Human Rhinovirus: A series of imidazo[1,2-a]pyridines related to the chemical structure was designed and tested as antirhinovirus agents, highlighting the therapeutic potential of these compounds in viral infections (Hamdouchi et al., 1999).
Properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-5-phenyl-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O2/c22-15(21-17-19-12-8-4-5-9-13(12)20-17)16-18-10-14(23-16)11-6-2-1-3-7-11/h1-10H,(H2,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCRAYCNKDRAKMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)C(=O)NC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.